Cas no 596-63-4 (Pregn-4-ene-3,20-dione,19-hydroxy-)

• Product Name: Pregn-4-ene-3,20-dione,19-hydroxy-
• CAS No: 596-63-4
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 371042
• PubChem ID: 150782
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,19-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,19-hydroxy-
• (8S,9S,10S,13S,14S,17S)-17-acetyl-10-(hydroxymethyl)-13-methyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 4-PREGNEN-19-OL-3,20-DIONE
• 19-Hydroxy-4-pregnene-3,20-dione
• 19-Hydroxy-pregn-4-en-3,20-dion
• 19-hydroxy-pregn-4-ene-3,20-dione
• 19-Hydroxy-progesteron
• 19-Hydroxyprogesterone
• 19-progesterone
• Pregn-4-ene-3,20-dione,19-hydroxy
• SCHEMBL571654
• DTXSID20975004
• 19-Hydroxypregn-4-ene-3,20-dione #
• 6-CarboxyfluoresceinN-hydroxysuccinimide ester
• 596-63-4
• CHEMBL3273979
• Pregn-4-ene-3,20-dione, 19-hydroxy-
• (1S,3aS,3bS,9aS,9bS,11aS)-1-acetyl-9a-(hydroxymethyl)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• 19-Hydroxypregn-4-ene-3,20-dione

• Inchi： 1S/C21H30O3/c1-13(23)17-5-6-18-16-4-3-14-11-15(24)7-10-21(14,12-22)19(16)8-9-20(17,18)2/h11,16-19,22H,3-10,12H2,1-2H3/t16-,17+,18-,19-,20+,21+/m0/s1
• InChI Key： FIHWBGCIKMXLBI-NXMWLWCLSA-N
• SMILES： OC[C@]12CCC(C=C1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21)=O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.69590